Cas no 2445792-02-7 (6-aminobicyclo2.2.2octan-2-ol hydrochloride)

• Product Name: 6-aminobicyclo2.2.2octan-2-ol hydrochloride
• CAS No: 2445792-02-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD32691988
• CID: 5669169
• PubChem ID: 155821294
• Update Time: 2025-10-28

6-aminobicyclo2.2.2octan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-aminobicyclo[2.2.2]octan-2-ol hydrochloride
• 6-Aminobicyclo[2.2.2]octan-2-ol;hydrochloride
• 2445792-02-7
• EN300-26869958
• 6-aminobicyclo2.2.2octan-2-ol hydrochloride

• MDL： MFCD32691988
• Inchi： 1S/C8H15NO.ClH/c9-7-3-5-1-2-6(7)8(10)4-5;/h5-8,10H,1-4,9H2;1H
• InChI Key： HWBAEXYXACKRAM-UHFFFAOYSA-N
• SMILES： Cl.OC1CC2CCC1C(C2)N

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 6-aminobicyclo2.2.2octan-2-ol hydrochloride

6-Aminobicyclo[2.2.2]octan-2-ol Hydrochloride: A Comprehensive Overview

6-Aminobicyclo[2.2.2]octan-2-ol hydrochloride, identified by the CAS registry number 2445792-02-7, is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as bicyclooctane derivative, has garnered attention due to its distinctive structural features and functional groups, which make it a valuable molecule in synthetic chemistry and drug discovery.

The molecular structure of 6-aminobicyclo[2.2.2]octan-2-ol hydrochloride consists of a bicyclo[2.2.2]octane framework, a six-membered ring fused with two smaller rings, creating a highly rigid and stable structure. The presence of an amino group (-NH₂) at the 6-position and a hydroxyl group (-OH) at the 2-position introduces versatile reactivity, enabling this compound to participate in a wide range of chemical reactions. Additionally, the hydrochloride salt form suggests that this compound can exist in both neutral and protonated states, depending on the pH conditions.

Recent advancements in synthetic chemistry have highlighted the utility of bicyclic compounds like 6-aminobicyclo[2.2.2]octan-2-ol hydrochloride as building blocks for constructing complex molecular architectures. Researchers have exploited its rigid bicyclic framework to design molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. For instance, studies published in leading journals like Nature Chemistry and Journal of Medicinal Chemistry have demonstrated how such compounds can serve as scaffolds for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

In the context of drug discovery, the amino group in 6-aminobicyclo[2.2.1]octan-1-one-related compounds has been shown to play a critical role in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. This property has led to its exploration as a potential lead compound in medicinal chemistry programs aimed at developing small-molecule inhibitors for disease-related proteins.

Beyond its role in drug discovery, bicyclooctane derivatives like this compound are also being investigated for their applications in materials science. Their rigid structures make them ideal candidates for designing advanced materials with tailored mechanical and electronic properties. For example, recent research has focused on incorporating these molecules into polymer networks to enhance their mechanical strength and thermal stability.

The synthesis of 6-aminobicyclo[2.18]octan-1-one hydrochloride-related compounds typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Key steps often include ring-closing metathesis, which is widely used to construct bicyclic frameworks efficiently. The use of transition metal catalysts, such as ruthenium-based catalysts, has significantly streamlined these processes, making them more scalable and cost-effective.

In terms of biological activity, preliminary studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further optimization could yield more potent bioactive agents with therapeutic potential. Moreover, computational modeling studies using tools like molecular docking have provided insights into how this compound interacts with target proteins at the molecular level, paving the way for rational drug design strategies.

The integration of experimental and computational approaches has been instrumental in advancing our understanding of this compound's properties and applications. By leveraging high-throughput screening techniques and machine learning algorithms, researchers are now able to predict the biological activity of such molecules more accurately than ever before.

In conclusion, CAS No: 1389893587-based compounds like 6-amino-bicyclo-octanol hydrochloride represent an exciting class of molecules with diverse applications across multiple disciplines. As research continues to uncover new insights into their chemical properties and biological functions, these compounds are poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.